![molecular formula C18H16FIN2O2 B2519968 N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-iodobenzamide CAS No. 955244-04-9](/img/structure/B2519968.png)
N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-iodobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-iodobenzamide, also known as FIPB, is a novel compound that has gained interest in the scientific community due to its potential applications in medical research.
Scientific Research Applications
Microwave-Induced Synthesis of Fluorobenzamides
Research by Desai et al. (2013) focused on the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs. This study highlighted the role of fluorine atoms in enhancing antimicrobial activity against various bacteria and fungi. Such compounds could potentially be explored for their antimicrobial properties, indicating a potential application of N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-iodobenzamide in the development of new antimicrobial agents (Desai, Rajpara, & Joshi, 2013).
Iron-Catalyzed, Fluoroamide-Directed C-H Fluorination
Groendyke et al. (2016) described a mild, amide-directed fluorination of C-H bonds mediated by iron, which demonstrates the potential for selective fluorination techniques in organic synthesis. This process's broad substrate scope and functional group tolerance could be relevant for modifying or synthesizing compounds like this compound for various scientific applications, such as creating novel pharmaceuticals or research tools (Groendyke, AbuSalim, & Cook, 2016).
Pharmacological and Behavioral Profile of Sigma Receptor Ligands
Studies on compounds like NE-100, which is a selective and potent sigma receptor ligand, provide insight into the therapeutic potential of targeting sigma receptors for cognitive dysfunction. Similar research on compounds like this compound could explore their role in modulating sigma receptors, which could be relevant for treating neurological disorders (Ogawa, Okuyama, Araki, & Otomo, 1994).
Serotonin Receptor Antagonists for PET Imaging
Radiosynthesis research, such as that conducted by Mertens et al. (1994), on radioiodinated and radiobrominated ligands for serotonin receptors, highlights the potential of this compound in developing new PET imaging agents. This could be particularly relevant for studying neurotransmission and diagnosing neurological disorders (Mertens, Terrière, Sipido, & Leysen, 1994).
properties
IUPAC Name |
N-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2-iodobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FIN2O2/c19-13-5-7-14(8-6-13)22-11-12(9-17(22)23)10-21-18(24)15-3-1-2-4-16(15)20/h1-8,12H,9-11H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXUAJBZOVTUKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)F)CNC(=O)C3=CC=CC=C3I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FIN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.